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Compound of Interest

Compound Name: Americium-243

Cat. No.: B1218457

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper management and disposal of Americium-243 (Am-243) are critical for ensuring the
safety of laboratory personnel and the environment. As a potent alpha emitter with a long half-
life, Am-243 waste must be handled with strict adherence to established protocols and
regulatory requirements. This guide provides a step-by-step framework for the safe disposal of
Am-243 from a laboratory setting, emphasizing procedural clarity and immediate operational
safety.

All handling and disposal of radioactive materials must be conducted in accordance with your
institution's specific Radiation Safety Manual and under the guidance of your Radiation Safety
Officer (RSO) or Environmental Health and Safety (EHS) department.[1][2][3] The procedures
outlined below are a synthesis of general best practices and regulatory principles.

Immediate Safety Precautions

e Personnel Protective Equipment (PPE): At a minimum, wear a lab coat, safety glasses, and
disposable gloves when handling Americium-243 or its waste.[4]

e ALARA Principle: Always adhere to the principle of keeping radiation exposure "As Low As
Reasonably Achievable” (ALARA). This involves minimizing time spent near the source,
maximizing distance, and using appropriate shielding.
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o Contamination Control: Designate a specific work area for handling Am-243. Cover work
surfaces with absorbent, plastic-backed paper.[4]

» Monitoring: An operational survey meter, such as a Geiger-Muller counter with a pancake
probe, should be present and active during handling to immediately detect any
contamination.[5]

Quantitative Data for Americium-243

For ease of reference, the key radiological properties of Americium-243 are summarized in the

table below.
Property Value
Half-life 7,350 years
Primary Decay Mode Alpha (a) emission
Primary Decay Product Neptunium-239 (Np-239)
Alpha Decay Energy 5.439 MeV
Specific Activity ~0.2 Curies/gram (Ci/g)

Step-by-Step Disposal Procedures

The disposal of Americium-243 waste from a laboratory is a multi-step process that begins at
the point of generation and ends with collection by authorized personnel.

Step 1: Waste Segregation

Proper segregation at the source is the foundation of safe and compliant radioactive waste
disposal.

« ldentify Waste Streams: Before beginning work, identify the types of waste that will be
generated (e.g., solid, liquid, sharps).

o Use Designated Containers: Use only waste containers provided by your institution's
EHS/RSO for radioactive waste.[2][6] These containers will be clearly marked with the
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radiation symbol (trefoil).

e Segregate by Physical Form:

o Solid Waste: Includes items like gloves, absorbent paper, pipette tips, and other
contaminated lab supplies. Place these in a designated solid waste container lined with a
plastic bag.[7]

o Liquid Waste: Collect in a designated, shatter-resistant (e.g., plastic or plastic-coated
glass) container. Ensure the container is compatible with the chemicals in the waste. Do
not fill containers beyond 90% capacity to prevent spills and allow for expansion.[5]

o Sharps Waste: Needles, scalpels, and contaminated glass Pasteur pipettes must be
placed in a designated radioactive sharps container.

e Avoid Mixed Waste: Do not mix radioactive waste with hazardous chemical waste (e.qg.,
solvents) or biohazardous waste unless specifically instructed to do so by your RSO. Mixed
waste is often more difficult and expensive to dispose of.[5]

Step 2: Waste Characterization and Labeling

Accurate characterization and labeling are regulatory requirements and are essential for safe
handling and disposal.

o Complete the Radioactive Waste Tag: As waste is added to a container, maintain a log or tag
provided by your EHS/RSO.[7] This tag must be securely attached to the container.

» Record Essential Information: The tag will typically require the following information:[7][8]

Radionuclide: Americium-243

o

[¢]

Estimated Activity (in Becquerels or Curies)

[¢]

Date(s) of accumulation

[e]

Principal Investigator (PI) / Authorized User

o

Laboratory Room Number
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o Chemical composition of the waste (for liquids)

o Weight or volume of the waste
o Label the Container: Ensure the container itself is clearly marked with a radiation warning

symbol.[7][8]

Step 3: Waste Storage in the Laboratory

e Secure Storage: Store waste containers in a secure, designated area within the laboratory
that is low-traffic and approved by the RSO.[4] Access to this area should be restricted.

o Shielding: If necessary, use shielding (e.g., lead bricks) to reduce the radiation dose rate in
the storage area, in accordance with the ALARA principle.

e Secondary Containment: Liquid waste containers should be kept in secondary containment
(e.g., a plastic tub) to contain any potential leaks.[7]

Step 4: Preparing for Disposal Pickup

o Seal Containers: When the waste container is full, or before the scheduled pickup, securely
seal it.

o Solids: Seal the inner bag and then close the lid of the outer container.
o Liquids: Ensure the cap is tightly secured.

o Perform a Final Survey: Conduct a wipe test on the exterior of the final waste container to
ensure it is free of removable contamination.[7] The results of this survey must be
documented. If contamination exceeds the limits set by your RSO (typically <0.5 Bg/cm?), the
container must be decontaminated before it can be removed from the lab.[7]

o Request Pickup: Follow your institution's procedure to request a radioactive waste pickup
from the EHS/RSO department. This may be done through an online system or by phone.[2]

Experimental Protocol: Contamination Wipe Test

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://umanitoba.ca/environmental-health-and-safety/sites/environmental-health-and-safety/files/2021-03/quick-step-guide-for-radioactive-waste.pdf
https://www.uab.edu/ehs/images/docs/rad/radioactive-waste-packaging_2017-04-07.pdf
https://ba.auburn.edu/wp-content/uploads/2024/02/Auburn-University-Radiation-Safety-Manual.pdf
https://umanitoba.ca/environmental-health-and-safety/sites/environmental-health-and-safety/files/2021-03/quick-step-guide-for-radioactive-waste.pdf
https://umanitoba.ca/environmental-health-and-safety/sites/environmental-health-and-safety/files/2021-03/quick-step-guide-for-radioactive-waste.pdf
https://umanitoba.ca/environmental-health-and-safety/sites/environmental-health-and-safety/files/2021-03/quick-step-guide-for-radioactive-waste.pdf
https://www.buffalo.edu/content/dam/www/administrative-services/facilities/Radiation/RadSafetyManual.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A wipe test is a standard procedure to assess for removable radioactive contamination on

surfaces, including work areas and the exterior of waste containers.

Materials:

Filter paper, cotton swabs, or commercially available wipe test media.

A solvent (e.g., ethanol or deionized water), if appropriate.

Scintillation vials or other appropriate counting containers.

Liquid scintillation counter or other suitable radiation detection instrument.

Disposable gloves.

Methodology:

Preparation: Put on a clean pair of disposable gloves. Label a scintillation vial with the
location of the wipe test.

Wiping: Using a piece of filter paper or a swab (moistened if necessary), wipe an area of
approximately 100 cmz (a 4x4 inch square) of the surface to be tested.[4] Apply firm pressure
and use an "S" pattern to ensure the entire area is covered.

Sample Collection: Place the wipe into the pre-labeled scintillation vial.

Analysis: Prepare the sample for counting according to the instrument manufacturer's
instructions (e.g., by adding scintillation fluid). Place the vial in the counter.

Data Interpretation: The instrument will provide results in Counts Per Minute (CPM) or
Disintegrations Per Minute (DPM). Compare this value to the action levels established by
your institution's Radiation Safety Program. If the level is exceeded, the area is considered
contaminated and must be decontaminated, then re-wiped.[4]

Documentation: Record the date, location, and results of all wipe tests in a laboratory survey
log.[4]
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Logical Workflow for Americium-243 Disposal

The following diagram illustrates the decision-making and procedural flow for handling and
disposing of Am-243 waste in a laboratory setting.
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Americium-243 Laboratory Waste Disposal Workflow
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Caption: Workflow for the safe segregation, characterization, and disposal of Americium-243
waste from a laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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